3,4-Dichlorobenzenesulfonamide

• IUPAC Name: 3,4-dichlorobenzenesulfonamide
• InChI: InChI=1S/C6H5Cl2NO2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key: ILLSOONBCBUBOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)N)Cl)Cl
• Molecular Formula: C6H5Cl2NO2S
• DSSTOX Substance ID: DTXSID20283393
• Molecular Weight: 226.08 g/mol
• CAS RN: 23815-28-3

Description

3,4-Dichlorobenzenesulfonamide is a chemical compound with the molecular formula C6H5Cl2NO2S. It has a molecular weight of 226.08. The compound is used in the synthesis of various organic compounds.

Molecular Structure Analysis

The InChI code for 3,4-Dichlorobenzenesulfonamide is 1S/C6H5Cl2NO2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,(H2,9,10,11). This indicates the presence of a benzene ring with two chlorine atoms and a sulfonamide group attached to it.

Scientific Research Applications

Radical Addition and Pyrrolidine Formation

• Application : A study by Tsuritani et al. (2003) explored the use of 3,4-Dichlorobenzenesulfonamide in radical addition reactions. The research demonstrated the effective radical addition of N,N-dichlorobenzenesulfonamide to 1-alkenes using triethylborane as a radical initiator. This process is significant for creating pyrrolidine derivatives through radical annulation reactions (Tsuritani, Shinokubo, & Oshima, 2003).

Chemosensing Probes for Sn2+ Ions

• Application : Ravichandiran et al. (2020) developed a colorimetric and fluorescence probe using a derivative of 3,4-Dichlorobenzenesulfonamide for detecting Sn2+ ions in aqueous solutions. This probe is significant for its potential applications in bioimaging and the detection of Sn2+ in living cells and zebrafish (Ravichandiran et al., 2020).

Synthesis of Reactive Sulfonamide Derivatives

• Application : The work of Aizina et al. (2017) involved the reaction of 3,4-Dichlorobenzenesulfonamide with various compounds to synthesize highly reactive sulfonamide derivatives. These derivatives are valuable for preparing new and difficultly accessible derivatives of the sulfonamide series, which have applications in pharmaceutical and chemical research (Aizina, Rozentsveig, Popov, & Levkovskaya, 2017).

Spectroscopic Studies

• Application : A study by Karabacak et al. (2009) conducted a theoretical investigation on the molecular structure and spectroscopic properties of para-halogen benzenesulfonamides, including 3,4-Dichlorobenzenesulfonamide. These studies are crucial for understanding the effects of halogen substituents on the characteristic bands in the spectra of these compounds, which is important in analytical chemistry (Karabacak, Cinar, Çoruh, & Kurt, 2009).

Safety And Hazards

The safety data sheet for 3,4-Dichlorobenzenesulfonamide indicates that it may cause skin and eye irritation, and may cause respiratory irritation. It is classified as Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3, with the target organ being the respiratory system.

Future Directions

A study has been conducted on new chalcone derivatives containing 2,4-dichlorobenzenesulfonamide moiety, which displayed notable anticancer effects on various human cancer cells. This suggests potential future directions in exploring the anticancer properties of 3,4-Dichlorobenzenesulfonamide and its derivatives.

Synthesis routes and methods

Procedure details

To a solution of 3,4-dichlorobenzenesulfonyl chloride (1.84 g, 7.5 mmol) in 35 mL of dry pyridine was added 2.5 g (7 mmol) of 4-(aminomethyl)-1-[[2-(diethylamino)ethyl]amino]-thioxanthen-9-one (prepared by the method described in Example 4) under nitrogen and the reaction mixture was stirred at room temperature for 15 min. and then was allowed to stand for approximately 72 hours. The reaction mixture was poured into 75 mL of water containing 0.75 g of NaOH, and extracted into chloroform. The organic layer was washed with water (2x) and brine, and dried over sodium sulfate. Chloroform was removed in vacuo, the residue was recrystallized from ethanol to afford 1.24 g of N-[[1-[[2-(diethylamino)]ethyl]amino]-9-oxothioxanthen-4-yl]methyl]-3,4-dichlorobenzenesulfonamide, m.p. 95° C. (dec.). The free base was dissolved in methanol and treated with methanesulfonic acid in methanol to afford the methanesulfonate·1/2 hydrate, m.p. 55° C. (dec.).

Q & A

Q1: What is the molecular formula and structure of 3,4-Dichlorobenzenesulfonamide?

A1: The molecular formula of 3,4-Dichlorobenzenesulfonamide is C₆H₅Cl₂NO₂S []. While the abstract doesn't provide a visual representation of the structure, it does mention that it "resembles those of other aryl­sulfonamides" []. This suggests a benzene ring with chlorine atoms substituted at the 3 and 4 positions, and a sulfonamide group (-SO₂NH₂) attached to the ring.

Q2: What is the significance of the hydrogen bonding pattern observed in the crystal structure of 3,4-Dichlorobenzenesulfonamide?

A2: The abstract mentions that the molecules of 3,4-Dichlorobenzenesulfonamide are arranged in layers within the crystal structure, held together by N—H⋯O hydrogen bonds []. This type of intermolecular interaction can influence the compound's physical properties such as melting point, boiling point, and solubility. Understanding these interactions is crucial for further studies on its applications and potential biological activity.